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Compound of Interest

Compound Name: GSK484 hydrochloride

Cat. No.: B593301

Audience: Researchers, scientists, and drug development professionals.

Introduction

GSK484 hydrochloride is a potent, selective, and reversible inhibitor of Peptidylarginine
Deiminase 4 (PAD4).[1][2][3] PAD4 is a calcium-dependent enzyme that catalyzes the
conversion of arginine residues to citrulline on proteins, a post-translational modification known
as citrullination.[4] The primary target of PAD4 in immune cells, particularly neutrophils, is
histone proteins. Citrullination of histones by PAD4 is a critical step in chromatin
decondensation, leading to the formation of Neutrophil Extracellular Traps (NETSs).[2][5] By
inhibiting PAD4, GSK484 blocks these processes and is therefore a valuable tool for studying
the role of PAD4 and NETosis in various diseases, including inflammation, autoimmune
disorders, and cancer.[2][6]

These application notes provide detailed protocols for the preparation, storage, and handling of
GSK484 hydrochloride stock solutions for both in vitro and in vivo experiments.

GSK484 Hydrochloride Properties

Proper preparation of stock solutions begins with understanding the physicochemical
properties of the compound. The following table summarizes key quantitative data for GSK484
hydrochloride.
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Property Data Citation(s)
Molecular Weight 510.03 g/mol [7]
CAS Number 1652591-81-5 [7]
Crystalline solid, off-white to
Appearance ] [8]
light yellow
Purity Typically =295% - 98% [819]

DMSO: up to 247.5 mg/mL
(485.27 mM) Water: up to 100
B mg/mL (196.07 mM) Ethanol:
Solubility (at 25°C) [71(8][10]
up to 25 mg/mL (49.02 mM)
DMF: up to 30 mg/mL (58.82

mM)

-20°C for up to 3 years. Store
Storage (Solid Form) under nitrogen, away from [31[7]

moisture.

In DMSO/Ethanol: -80°C for up
to 1 year; -20°C for 1-6

Storage (Stock Solution) months. In Water: Not [11[31[5]
recommended for storage

more than one day.

Experimental Protocols

Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock
solutions for long-term storage.

Materials:
e GSK484 hydrochloride powder

e Anhydrous, high-purity DMSO (use a fresh, unopened bottle to avoid moisture, which can
reduce solubility)[3]
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Sterile, conical-bottom polypropylene tubes

Vortex mixer

Bath sonicator

Calibrated precision balance
Procedure:

» Weighing: Tare a sterile tube on a precision balance. Carefully weigh the desired amount of
GSK484 hydrochloride powder into the tube.

e Solvent Addition: Add the required volume of fresh, anhydrous DMSO to achieve the desired
concentration (e.g., for a 50 mM stock solution, add 39.21 pL of DMSO per 1 mg of
GSK484). A common stock concentration is 10-50 mM.[9]

 Dissolution:
o Vortex the tube vigorously for 1-2 minutes.

o If the solid does not fully dissolve, place the tube in a bath sonicator at room temperature
for 10-15 minutes, or until the solution is clear.[1][7] Gentle warming (to 37°C) can also aid
dissolution.[11]

» Aliquoting and Storage:

o Once fully dissolved, dispense the stock solution into smaller, single-use aliquots in sterile
tubes. This prevents degradation from repeated freeze-thaw cycles.[1]

o Store the aliquots at -80°C for long-term stability (up to 1 year) or at -20°C for shorter-term
use (up to 6 months).[1][3]

For experiments where DMSO is not permissible, an aqueous stock can be prepared. However,
its stability is limited.

Materials:
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GSK484 hydrochloride powder

Nuclease-free, sterile water

Sterile tubes, vortex mixer, bath sonicator

0.22 um sterile syringe filter

Procedure:

Weighing and Solvent Addition: Following the steps above, weigh the powder and add the
required volume of sterile water. GSK484 is soluble in water up to 100 mg/mL.[1]

» Dissolution: The compound will likely require significant energy to dissolve in water. Vortex
thoroughly and use a bath sonicator until the solution is clear.[1]

o Sterilization: After dissolution, filter the solution through a 0.22 um sterile syringe filter to
remove any potential microbial contaminants.[1]

e Use and Storage: Use the aqueous solution immediately. It is not recommended to store
agueous solutions for more than one day.[5]

This protocol is based on published methods for preparing GSK484 hydrochloride for
intraperitoneal (i.p.) injection in mice.[7][11][12]

Materials:

GSK484 hydrochloride powder

100% Ethanol (or 99.9%)[7][12]

Sterile 0.9% NaCl solution (saline)

Sterile tubes

Procedure:

e Primary Stock Preparation (in Ethanol):
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o Prepare a high-concentration primary stock solution of 25 mg/mL by dissolving GSK484
hydrochloride in 100% ethanol.[7][12]

o Vortex and sonicate as needed to ensure complete dissolution.

o This primary stock can be stored at -20°C or -30°C.[12]

e Working Solution Preparation (Dilution in Saline):

o

Shortly before injection, dilute the primary ethanol stock 1:50 with sterile 0.9% NaCl.[7][11]

o For example, to prepare 1 mL of the final dosing solution, mix 20 pL of the 25 mg/mL
ethanol stock with 980 pL of sterile saline.

o The final concentration of the working solution will be 0.5 mg/mL. A typical dose of 4 mg/kg
is administered by injecting 200 uL per 25g mouse.[7]

o This working solution should be prepared fresh and used promptly.

Diagrams and Workflows

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b593301?utm_src=pdf-body
https://www.benchchem.com/product/b593301?utm_src=pdf-body
https://www.targetmol.com/compound/gsk484%20hydrochloride
https://pmc.ncbi.nlm.nih.gov/articles/PMC12236107/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12236107/
https://www.targetmol.com/compound/gsk484%20hydrochloride
https://www.lifetechindia.com/pdf/HY-100514.pdf
https://www.targetmol.com/compound/gsk484%20hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Neutrophil Nucleus

Condensed Chromatin

Histone H3

(Arginine-rich) DI

Citrullination

Citrullinated Histone H3

:

Decondensed Chromatin

ETosis

Neutrophil
Extracellular Traps (NETS)

Click to download full resolution via product page

Caption: Inhibition of the PAD4 enzyme by GSK484 blocks histone citrullination and
subsequent NET formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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